2-(((6-Methylpyrimidin-4-yl)thio)methyl)imidazo[1,2-a]pyridine

• IUPAC Name: 2-[(6-methylpyrimidin-4-yl)sulfanylmethyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C13H12N4S/c1-10-6-13(15-9-14-10)18-8-11-7-17-5-3-2-4-12(17)16-11/h2-7,9H,8H2,1H3
• InChI Key: SXCZTGFRXXJMBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)SCC2=CN3C=CC=CC3=N2
• Molecular Formula: C13H12N4S
• Molecular Weight: 256.33 g/mol

Description

“2-(((6-Methylpyrimidin-4-yl)thio)methyl)imidazo[1,2-a]pyridine” is a chemical compound with the molecular formula C13H12N4S and a molecular weight of 256.33. It belongs to the class of imidazopyridines, which are recognized as important fused bicyclic 5–6 heterocycles due to their wide range of applications in medicinal chemistry.

Scientific Research Applications

Antimicrobial and Cytotoxic Activities

A study by Chen et al. (2014) on novel pyrimidine-benzimidazol combinations revealed significant cytotoxic activities against human cancer cell lines and inhibitory activities against Stenotrophomonas maltophilia. This research highlights the potential of compounds containing the imidazo[1,2-a]pyridine scaffold in cancer therapy and as antimicrobial agents (Chen et al., 2014).

Pharmacological Applications

The imidazo[1,2-a]pyridine scaffold is recognized for its broad range of applications in medicinal chemistry, including anticancer, antimycobacterial, antileishmanial, anticonvulsant, antimicrobial, antiviral, antidiabetic activities, and more. This scaffold's versatility underscores its potential for creating novel therapeutic agents (Deep et al., 2016).

Synthesis and Structural Modifications

Research on the regiospecific synthesis of imidazo[1,2-a]pyridines and related compounds has led to the development of methods achieving high yields and specificity. These synthetic strategies are crucial for exploring the chemical space around this scaffold and discovering new biological activities (Katritzky et al., 2003).

Solid-Phase Synthesis Techniques

Solid-phase synthesis methods for imidazo[1,2-a]pyridines have been described, offering efficient routes to these compounds. Such methodologies could streamline the development of libraries of imidazo[1,2-a]pyridine derivatives for high-throughput screening (Kazzouli et al., 2003).

Anticonvulsant Studies

Imidazo[1,2-a]pyridines carrying active pharmacophores have been synthesized and tested for their anticonvulsant activity. This work demonstrates the scaffold's potential in developing new treatments for epilepsy (Ulloora et al., 2013).

Anticholinesterase Potential

A study by Kwong et al. (2019) on imidazo[1,2-a]pyridine analogues evaluated their anticholinesterase potential, identifying compounds with significant inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This research suggests the utility of this scaffold in treating diseases like Alzheimer's (Kwong et al., 2019).

Future Directions

The future directions for research on “2-(((6-Methylpyrimidin-4-yl)thio)methyl)imidazo[1,2-a]pyridine” could include further exploration of its synthesis methods, chemical reactions, mechanism of action, and biological activities. Given the wide range of applications of imidazopyridines in medicinal chemistry, there is potential for “this compound” to be explored in this context.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this compound belongs, have been described as cyclin-dependent kinase (cdk) inhibitors, calcium channel blockers, and gaba a receptor modulators . These targets play crucial roles in cell cycle regulation, neuronal signaling, and muscle contraction.

Mode of Action

Imidazo[1,2-a]pyridines are known to interact with their targets, leading to changes in the target’s function . For instance, as CDK inhibitors, they can halt cell cycle progression, leading to cell growth arrest. As calcium channel blockers, they can inhibit the influx of calcium ions, affecting muscle contraction and neuronal signaling. As GABA A receptor modulators, they can enhance inhibitory neurotransmission in the brain .

Biochemical Pathways

Based on the known targets of imidazo[1,2-a]pyridines, it can be inferred that this compound may affect pathways related to cell cycle regulation, neuronal signaling, and muscle contraction .

Result of Action

Based on the known actions of imidazo[1,2-a]pyridines, this compound may have potential antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .